4-Methylsulfanylbutane-1-sulfonyl chloride

• IUPAC Name: 4-methylsulfanylbutane-1-sulfonyl chloride
• InChI: InChI=1S/C5H11ClO2S2/c1-9-4-2-3-5-10(6,7)8/h2-5H2,1H3
• InChI Key: DYZPTPLIXHNMOO-UHFFFAOYSA-N
• Canonical SMILES: CSCCCCS(=O)(=O)Cl
• Molecular Formula: C5H11ClO2S2
• Molecular Weight: 202.7 g/mol

Description

“4-Methylsulfanylbutane-1-sulfonyl chloride” is a chemical compound with the CAS Number: 2353872-12-3. It has a molecular weight of 202.73. The IUPAC name for this compound is 4-(methylthio)butane-1-sulfonyl chloride.

Synthesis Analysis

The synthesis of sulfonyl chlorides, like “this compound”, can be achieved through various methods. One common approach is the chlorosulfonation of S-alkyl isothiourea salts. This process involves the use of readily accessible reagents and offers safe operations and easy purification without chromatography.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H11ClO2S2/c1-9-4-2-3-5-10(6,7)8/h2-5H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Chemical Synthesis Applications

4-Methylsulfanylbutane-1-sulfonyl chloride has been investigated for its utility in chemical synthesis, particularly in the creation of novel organic compounds and materials. For example, research has demonstrated its role in the generation of trifluoromethyl thiolsulphonates through a novel tandem reaction. This process showcases broad functional group tolerance, indicating the compound's versatility in chemical synthesis applications (Yuewen Li et al., 2017).

Material Science and Engineering

In material science, this compound has been explored for the development of new materials with unique properties. For instance, it has been used in the synthesis of iron(II) complexes with 4-sulfanyl-, 4-sulfinyl-, and 4-sulfonyl-2,6-dipyrazolylpyridine ligands. These materials exhibit interesting behaviors, such as spin-crossover and crystallographic phase changes, which could have implications for electronic and magnetic applications (L. J. K. Cook et al., 2015).

Environmental and Analytical Chemistry

The compound has also found applications in the development of analytical methods for detecting and quantifying chemical species. A study demonstrated its role in generating broad specificity antibodies for sulfonamide antibiotics, leading to a highly sensitive enzyme-linked immunosorbent assay (ELISA) for the analysis of milk samples. This application underscores the potential of this compound in environmental monitoring and food safety (J. Adrián et al., 2009).

Advanced Catalysis Research

Research has explored the use of this compound in catalysis, particularly in the context of improving the efficiency and selectivity of chemical reactions. For example, studies have investigated its utility in facilitating Friedel-Crafts sulfonylation reactions in unconventional reaction media, such as ionic liquids. This research highlights the compound's potential to enable more sustainable and efficient chemical manufacturing processes (S. Nara et al., 2001).

Mechanism of Action

Target of Action

Sulfonyl chloride compounds are generally known to react with amines, alcohols, and other nucleophiles, forming sulfonamides, sulfonate esters, and other derivatives .

Mode of Action

4-Methylsulfanylbutane-1-sulfonyl chloride likely undergoes a typical electrophilic aromatic substitution reaction . The compound, acting as an electrophile, forms a sigma-bond with the aromatic ring of the target molecule, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted aromatic ring .